Cas no 340136-68-7 (2-methyl-5-phenyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-methyl-5-phenyl-2H-1,2,3-triazol-4-amine
• CAS No: 340136-68-7
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD20719650
• CID: 5195240
• PubChem ID: 15467148
• Update Time: 2025-06-25

2-methyl-5-phenyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazol-4-amine, 2-methyl-5-phenyl-
• 2-methyl-5-phenyl-2H-1,2,3-triazol-4-amine

• MDL： MFCD20719650
• Inchi： 1S/C9H10N4/c1-13-11-8(9(10)12-13)7-5-3-2-4-6-7/h2-6H,1H3,(H2,10,12)
• InChI Key： YDTKPTRQVQQGGP-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)C(N)=NN1C

Additional information on 2-methyl-5-phenyl-2H-1,2,3-triazol-4-amine

2-Methyl-5-Phenyl-2H-1,2,3-Triazol-4-Amine (CAS No. 340136-68-7): An Overview of Its Synthesis, Properties, and Applications

2-Methyl-5-phenyl-2H-1,2,3-triazol-4-amine (CAS No. 340136-68-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and diverse biological activities.

The synthesis of 2-methyl-5-phenyl-2H-1,2,3-triazol-4-amine typically involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a powerful and widely used method in click chemistry. This reaction is highly efficient and can be performed under mild conditions, making it an attractive choice for the preparation of complex molecules. The starting materials for this synthesis include an azide and an alkyne, which react to form the triazole ring with high regioselectivity.

One of the key advantages of 2-methyl-5-phenyl-2H-1,2,3-triazol-4-amine is its ability to form stable covalent bonds with various functional groups. This property makes it a valuable building block in the synthesis of more complex molecules, particularly in the development of new drugs and materials. Recent studies have shown that triazoles can exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer properties.

In the pharmaceutical industry, 2-methyl-5-phenyl-2H-1,2,3-triazol-4-amine has been investigated for its potential as a lead compound in drug discovery. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against several cancer cell lines. The researchers found that the presence of the triazole ring enhanced the compound's ability to inhibit key enzymes involved in cancer cell proliferation.

Beyond its pharmaceutical applications, 2-methyl-5-phenyl-2H-1,2,3-triazol-4-amine has also been explored for its use in materials science. Triazoles are known for their ability to form strong hydrogen bonds and π–π interactions, which can be exploited to create self-assembling structures with unique properties. These structures have potential applications in areas such as nanotechnology and supramolecular chemistry.

The physical properties of 2-methyl-5-phenyl-2H-1,2,3-triazol-4-amine are also noteworthy. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it easy to handle in laboratory settings. Its solubility profile allows for a wide range of experimental conditions to be explored during synthesis and characterization.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly used to confirm the structure of 2-methyl-5-phenyl-2H-1,2,3-triazol-4-am ine. These techniques provide detailed information about the molecular structure and can help identify any impurities or by-products that may be present. Additionally, X-ray crystallography can be used to determine the three-dimensional structure of the compound at the atomic level.

In conclusion, 2-methyl-5-p henyl - 2 H - 1 , 2 , 3 - triazol - 4 - amine (CAS No. 340136 - 68 - 7) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems.